Cas no 664312-93-0 (((4-(Tert-butyl)phenyl)sulfonyl)(2-bromophenyl)amine)

• Product Name: ((4-(Tert-butyl)phenyl)sulfonyl)(2-bromophenyl)amine
• CAS No: 664312-93-0
• MF: C₁₆H₁₈BrNO₂S
• MW: 368.288622379303
• MDL: MFCD02662197
• CID: 4715809
• Update Time: 2025-10-31

((4-(Tert-butyl)phenyl)sulfonyl)(2-bromophenyl)amine Chemical and Physical Properties

Names and Identifiers

• ((4-(TERT-BUTYL)PHENYL)SULFONYL)(2-BROMOPHENYL)AMINE
• N-(2-bromophenyl)-4-tert-butylbenzenesulfonamide
• N-(2-bromophenyl)-4-tert-butylbenzene-1-sulfonamide
• Z45619943
• ((4-(Tert-butyl)phenyl)sulfonyl)(2-bromophenyl)amine

• MDL： MFCD02662197
• Inchi： 1S/C16H18BrNO2S/c1-16(2,3)12-8-10-13(11-9-12)21(19,20)18-15-7-5-4-6-14(15)17/h4-11,18H,1-3H3
• InChI Key： AEKMMFSXAFYQJJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1NS(C1C=CC(=CC=1)C(C)(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 430
• XLogP3: 4.4
• Topological Polar Surface Area: 54.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on ((4-(Tert-butyl)phenyl)sulfonyl)(2-bromophenyl)amine

Comprehensive Overview of ((4-(Tert-butyl)phenyl)sulfonyl)(2-bromophenyl)amine (CAS No. 664312-93-0)

The compound ((4-(Tert-butyl)phenyl)sulfonyl)(2-bromophenyl)amine, identified by its CAS No. 664312-93-0, is a specialized organic molecule with significant applications in pharmaceutical and material science research. Its unique structural features, including the tert-butyl and bromophenyl groups, make it a valuable intermediate in the synthesis of advanced materials and bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and functional material development.

One of the key reasons for the growing interest in ((4-(Tert-butyl)phenyl)sulfonyl)(2-bromophenyl)amine is its role in sulfonamide-based chemistry. Sulfonamides are widely recognized for their versatility in medicinal chemistry, often serving as the backbone for antibiotics, antivirals, and enzyme inhibitors. The presence of the 2-bromophenyl moiety further enhances its reactivity, enabling selective cross-coupling reactions, which are pivotal in modern organic synthesis. This aligns with the current trend in green chemistry, where researchers seek efficient and sustainable synthetic routes.

In the context of material science, CAS No. 664312-93-0 has shown promise in the development of high-performance polymers and liquid crystals. The tert-butyl group contributes to steric hindrance, which can improve thermal stability and solubility—a critical factor for applications in optoelectronics and coatings. This has sparked discussions in forums and research communities about its potential in next-generation OLEDs (Organic Light-Emitting Diodes) and flexible electronics, topics frequently searched by engineers and scientists.

Another area of interest is the compound’s potential in catalysis. Recent studies highlight its utility as a ligand or precursor in palladium-catalyzed reactions, such as Suzuki-Miyaura couplings. These reactions are fundamental in constructing complex organic frameworks, a hot topic in drug discovery and agrochemical research. Users often search for "bromophenylamine derivatives" or "sulfonamide catalysts," reflecting the demand for innovative solutions in synthetic chemistry.

From a safety and handling perspective, ((4-(Tert-butyl)phenyl)sulfonyl)(2-bromophenyl)amine requires standard laboratory precautions, as with most organic intermediates. While not classified as hazardous under typical conditions, proper storage and handling are essential to maintain its stability. This aligns with the broader industry focus on laboratory safety protocols and chemical storage best practices, which are frequently queried by professionals.

In summary, CAS No. 664312-93-0 represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and catalysis. Its structural attributes and reactivity profile make it a subject of ongoing research, particularly in fields prioritizing sustainability and innovation. As the scientific community continues to explore its potential, this compound is likely to remain a topic of interest in both academic and industrial settings.